Cas no 94670-76-5 (5-bromo-6-iodo-1,3-benzodioxole)

• Product Name: 5-bromo-6-iodo-1,3-benzodioxole
• CAS No: 94670-76-5
• MF: C₇H₄BrIO₂
• MW: 326.913933753967
• CID: 844651
• PubChem ID: 3549864
• Update Time: 2025-04-24

5-bromo-6-iodo-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-iodobenzo[d][1,3]dioxole
• 1,3-Benzodioxole, 5-bromo-6-iodo-
• 5-Bromo-6-iodo-1,3-benzodioxole
• 5-bromo-6-iodo~benzo[1,3]dioxole
• 94670-76-5
• 5-BROMO-6-IODO-BENZO(1,3)DIOXOLE
• IKAMVDCUIDIBOG-UHFFFAOYSA-N
• DTXSID70393552
• 5-bromo-6-iodo-benzo[1,3]-dioxole
• AKOS016013286
• SCHEMBL1743402
• 5-bromo-6-iodo-benzo[1,3]dioxole
• 5-bromo-6-iodo-1,3-benzodioxole

• Inchi： 1S/C7H4BrIO2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2H,3H2
• InChI Key： IKAMVDCUIDIBOG-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)OCO2)Br

Computed Properties

• Exact Mass: 325.84394g/mol
• Monoisotopic Mass: 325.84394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-bromo-6-iodo-1,3-benzodioxole

5-Bromo-6-iodobenzo[d][1,3]dioxole (CAS No. 94670-76-5): A Versatile Building Block in Organic Synthesis

5-Bromo-6-iodobenzo[d][1,3]dioxole (CAS No. 94670-76-5) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry. This halogenated benzodioxole derivative serves as a crucial intermediate in pharmaceutical research, material science, and agrochemical development. The unique combination of bromine and iodine substituents on the benzo[d][1,3]dioxole scaffold makes it particularly useful for various cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

The molecular structure of 5-Bromo-6-iodobenzo[d][1,3]dioxole features a benzodioxole core with bromine at the 5-position and iodine at the 6-position. This specific arrangement of halogens offers distinct reactivity patterns that are exploited in palladium-catalyzed reactions such as Suzuki, Stille, and Sonogashira couplings. Researchers frequently search for "halogenated benzodioxole synthesis" and "cross-coupling reactions with 5-Bromo-6-iodobenzo[d][1,3]dioxole" as these topics represent current trends in synthetic methodology development.

In pharmaceutical applications, 5-Bromo-6-iodobenzo[d][1,3]dioxole serves as a key precursor for bioactive molecules. The compound's ability to undergo sequential functionalization makes it valuable in drug discovery programs targeting neurological disorders and inflammation. Recent studies have shown particular interest in its potential for creating selective enzyme inhibitors, with many researchers investigating "benzodioxole derivatives in medicinal chemistry" and "iodo-bromo aromatic compounds in drug design".

The material science field has also embraced 5-Bromo-6-iodobenzo[d][1,3]dioxole for developing advanced organic electronic materials. Its electron-rich aromatic system and halogen substituents make it suitable for constructing π-conjugated systems used in organic light-emitting diodes (OLEDs) and organic photovoltaics. Current research trends include searches for "halogenated aromatic building blocks for OLEDs" and "benzodioxole-based semiconductors", highlighting the compound's relevance in sustainable energy technologies.

From a synthetic chemistry perspective, 5-Bromo-6-iodobenzo[d][1,3]dioxole offers excellent regioselectivity in various transformations. The difference in reactivity between the bromine and iodine substituents allows for stepwise functionalization, a feature that synthetic chemists frequently search as "controlling reactivity in dihalogenated aromatics". This characteristic makes the compound particularly valuable in multistep synthesis and combinatorial chemistry approaches.

The stability and storage requirements of 5-Bromo-6-iodobenzo[d][1,3]dioxole are frequently queried in scientific databases. Proper handling involves protection from light and moisture, with recommended storage under inert atmosphere at low temperatures. These practical considerations are often searched as "handling halogenated benzodioxoles" and "stability of iodo-bromo aromatic compounds", reflecting the compound's widespread laboratory use.

Recent advances in green chemistry have explored more sustainable approaches to utilizing 5-Bromo-6-iodobenzo[d][1,3]dioxole. Researchers are investigating catalyst systems that minimize metal loading and solvent-free conditions for its transformations. These developments align with current searches for "eco-friendly cross-coupling reactions" and "green synthesis with halogenated building blocks", demonstrating the compound's role in sustainable chemical innovation.

The analytical characterization of 5-Bromo-6-iodobenzo[d][1,3]dioxole typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and structure, with many researchers looking for "spectroscopic data of halogenated benzodioxoles" and "crystallographic analysis of dihalogenated aromatics". Such information is crucial for quality control in both research and industrial applications.

Looking forward, 5-Bromo-6-iodobenzo[d][1,3]dioxole continues to find new applications in emerging technologies. Its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) is currently being explored, with increasing searches for "halogenated linkers in framework materials" and "benzodioxole-based porous materials". These developments position the compound at the forefront of materials chemistry innovation.

In conclusion, 5-Bromo-6-iodobenzo[d][1,3]dioxole (CAS No. 94670-76-5) represents a versatile and valuable chemical building block with wide-ranging applications across multiple scientific disciplines. Its unique reactivity profile, combined with current research trends toward sustainable chemistry and advanced materials, ensures its continued importance in scientific research and industrial applications. The compound's significance is reflected in the growing number of studies and searches related to "functionalized benzodioxole chemistry" and "applications of dihalogenated aromatics" across global research communities.